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molecular formula C16H20N2O4 B1323338 1-[2-[(Tert-butoxycarbonyl)amino]ethyl]-1H-indole-6-carboxylic acid CAS No. 885266-68-2

1-[2-[(Tert-butoxycarbonyl)amino]ethyl]-1H-indole-6-carboxylic acid

Cat. No. B1323338
CAS RN: 885266-68-2
M. Wt: 304.34 g/mol
InChI Key: DLKSQIDOSQMQPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09040504B2

Procedure details

Sodium hydroxide (1N, 6.0 mL, 6.00 mmol) was added to a solution of 1-(2-tert-Butoxycarbonylamino-ethyl)-1H-indole-6-carboxylic acid methyl ester (0.501 g, 1.57 mmol) in methanol (12 mL) and THF (4.0 mL). The reaction was stirred at room temperature for 68 hr. The reaction was concentrated in vacuo. The aqueous residue was acidified to pH ˜1 with 1N HCl and extracted with ethyl acetate (3×). The combined organic layers were dried over Na2SO4, filtered, and concentrated. The crude product was carried forward without purification. ESI-MS m/z 327 (M+Na)+.
Name
Sodium hydroxide
Quantity
6 mL
Type
reactant
Reaction Step One
Name
1-(2-tert-Butoxycarbonylamino-ethyl)-1H-indole-6-carboxylic acid methyl ester
Quantity
0.501 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
12 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
4 mL
Type
solvent
Reaction Step One
Name
1-(2-tert-Butoxycarbonylamino-ethyl)-1H-indole-6-carboxylic acid

Identifiers

REACTION_CXSMILES
[OH-].[Na+].C[O:4][C:5]([C:7]1[CH:15]=[C:14]2[C:10]([CH:11]=[CH:12][N:13]2[CH2:16][CH2:17][NH:18][C:19]([O:21][C:22]([CH3:25])([CH3:24])[CH3:23])=[O:20])=[CH:9][CH:8]=1)=[O:6]>CO.C1COCC1>[C:22]([O:21][C:19]([NH:18][CH2:17][CH2:16][N:13]1[C:14]2[C:10](=[CH:9][CH:8]=[C:7]([C:5]([OH:6])=[O:4])[CH:15]=2)[CH:11]=[CH:12]1)=[O:20])([CH3:25])([CH3:23])[CH3:24] |f:0.1|

Inputs

Step One
Name
Sodium hydroxide
Quantity
6 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
1-(2-tert-Butoxycarbonylamino-ethyl)-1H-indole-6-carboxylic acid methyl ester
Quantity
0.501 g
Type
reactant
Smiles
COC(=O)C1=CC=C2C=CN(C2=C1)CCNC(=O)OC(C)(C)C
Name
methanol
Quantity
12 mL
Type
solvent
Smiles
CO
Name
THF
Quantity
4 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction was stirred at room temperature for 68 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction was concentrated in vacuo
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (3×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The crude product was carried forward without purification

Outcomes

Product
Details
Reaction Time
 68 h
Name
1-(2-tert-Butoxycarbonylamino-ethyl)-1H-indole-6-carboxylic acid
Type
Smiles
C(C)(C)(C)OC(=O)NCCN1C=CC2=CC=C(C=C12)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.